N-[2-(Isopentyloxy)benzyl]-2,5-dimethoxyaniline
Overview
Description
“N-[2-(Isopentyloxy)benzyl]-2,5-dimethoxyaniline” is a chemical compound with the molecular formula C20H27NO3 and a molecular weight of 329.43 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:CC(C)CCOC1=CC=CC=C1CNC2=C(C=CC(=C2)OC)OC
.
Scientific Research Applications
Chemical Structure and Properties
- The structural analysis of similar compounds, such as (E)-N-(2,4-Dichlorobenzylidene)-2,5-dimethoxyaniline, has been conducted to understand the molecular conformation and intramolecular interactions. This type of research is fundamental in understanding the chemical properties and potential applications of related compounds (Yongfei Pan, Haifu Guo, & D. Ma, 2013).
Analytical Methods and Detection
- Analytical techniques such as high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) have been utilized to detect and quantify similar aniline derivatives in biological samples. This kind of research is crucial for understanding the pharmacokinetics and distribution of these compounds in biological systems (J. Poklis, C. R. Nanco, M. Troendle, C. Wolf, & A. Poklis, 2014).
Polymer Synthesis and Applications
- Poly(2,5-dimethoxyaniline) (PDMA), a polymer derivative of similar anilines, has been synthesized and characterized for its electrochemical and catalytic properties. Such polymers have potential applications in sensors, coatings, and electronic devices (G. Storrier, Stephen B. Colbran, & D. B. Hibbert, 1994).
Environmental and Green Chemistry
- The development of nanostructured poly(2,5-dimethoxyaniline) through green chemistry approaches exemplifies the focus on sustainable methods in synthesizing materials with high electrical conductivity and charge storage capacity, relevant for energy storage applications (Sujit Jain, S. Surwade, S. Agnihotra, Vineet Dua, P. Eliason, Gregory Morose, & S. K. Manohar, 2010).
Electrocatalysis and Sensors
- Electrochemical studies have explored the use of dimethoxyaniline derivatives in enhancing the detection of specific amino acids like glutamic acid, demonstrating their potential in developing sensitive and selective biosensors (Xin Zeng, Nan Li, & Jichang Wang, 2019).
Drug Design and Pharmacology
- Research into N-benzyl substituted phenethylamines, which are structurally similar, has provided insights into the design of new drugs with potential therapeutic applications, particularly in the field of neuropharmacology and treatment of neurological disorders (Martin Hansen, Stine E. Jacobsen, S. Plunkett, Gudrun Liebscher, J. McCorvy, H. Bräuner‐Osborne, & J. Kristensen, 2015).
Safety and Hazards
Properties
IUPAC Name |
2,5-dimethoxy-N-[[2-(3-methylbutoxy)phenyl]methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO3/c1-15(2)11-12-24-19-8-6-5-7-16(19)14-21-18-13-17(22-3)9-10-20(18)23-4/h5-10,13,15,21H,11-12,14H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJMJQWYLBKCCPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=CC=C1CNC2=C(C=CC(=C2)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601185990 | |
Record name | N-(2,5-Dimethoxyphenyl)-2-(3-methylbutoxy)benzenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601185990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1040688-57-0 | |
Record name | N-(2,5-Dimethoxyphenyl)-2-(3-methylbutoxy)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1040688-57-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2,5-Dimethoxyphenyl)-2-(3-methylbutoxy)benzenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601185990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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